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Compound of Interest

Compound Name:
2-Hydroxyethyl methacrylate

phosphate

Cat. No.: B1219090 Get Quote

Essential Safety and Handling Guide for 2-
Hydroxyethyl Methacrylate Phosphate
This guide provides immediate and essential safety and logistical information for handling 2-
Hydroxyethyl methacrylate phosphate in a laboratory setting. Adherence to these

procedures is critical for ensuring the safety of all personnel.

Chemical Identifier:

Name: 2-Hydroxyethyl methacrylate phosphate

CAS Number: 52628-03-2[1]

Molecular Formula: C6H13O7P[1]

Molecular Weight: 228.137 g/mol [1]

Hazard Identification and Classification
2-Hydroxyethyl methacrylate phosphate is classified as a hazardous substance. Key

hazards include:

Skin Corrosion/Irritation: Causes skin irritation.[2]
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Serious Eye Damage/Eye Irritation: Causes serious eye irritation.[2]

Respiratory or Skin Sensitization: May cause an allergic skin reaction.[3]

Specific Target Organ Toxicity (Single Exposure): May cause respiratory irritation.[2]

It is transported as a corrosive liquid, acidic, organic, n.o.s.[1]

Personal Protective Equipment (PPE)
The following personal protective equipment must be worn at all times when handling 2-
Hydroxyethyl methacrylate phosphate to minimize exposure:

PPE Category Specification

Eye and Face
Chemical safety goggles or a face shield are

required.[2][4]

Hand

Impervious, chemical-resistant gloves (e.g.,

nitrile rubber) must be worn. Always inspect

gloves for integrity before use.[3][4]

Body

A laboratory coat is mandatory. Ensure sleeves

are fully extended to prevent skin contact. Full-

length pants and closed-toe shoes are also

required.[5][6]

Respiratory

Use in a well-ventilated area or under a fume

hood.[4] If vapors or aerosols are generated, a

suitable respirator with an appropriate filter (e.g.,

Type A-P2) is necessary.

Operational Plan: Handling and Storage
Handling:

Work in a well-ventilated area, preferably within a certified chemical fume hood.[4][6]
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Avoid all personal contact, including inhalation of vapors or mists.[5][7] Do not breathe dust,

fume, gas, mist, vapors, or spray.[1][2]

Wash hands thoroughly with soap and water after handling and before breaks.[3]

Remove any contaminated clothing immediately and launder it before reuse.[7]

Contaminated work clothing should not be allowed out of the workplace.[1][3]

Storage:

Store in a cool, dry, and well-ventilated area away from incompatible materials such as

oxidizing agents, strong acids, and alkalis.[3][4][5]

Keep containers tightly closed and properly labeled.[2][5]

Protect containers from physical damage and check regularly for leaks.[5]

Store locked up.[1][2]

Emergency and First Aid Procedures
Immediate action is crucial in the event of an exposure:
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Exposure Route First Aid Procedure

Inhalation

Move the affected person to fresh air and keep

them comfortable for breathing.[1][2] If breathing

is difficult, provide oxygen. Seek medical

attention if you feel unwell.[2][6]

Skin Contact

Immediately remove all contaminated clothing.

[1] Rinse the skin with plenty of soap and water

for at least 15 minutes.[2][8] If skin irritation or a

rash occurs, get medical advice.[1][2]

Eye Contact

Rinse cautiously with water for several minutes.

[2] Remove contact lenses if present and easy

to do. Continue rinsing.[2] Immediately call an

ophthalmologist or a physician.[2]

Ingestion

Rinse the mouth with water.[1] Do NOT induce

vomiting.[1] Seek immediate medical attention.

[6]

Spill and Disposal Plan
Spill Response: In the event of a spill, follow these steps to ensure safety and proper cleanup:

Evacuate: Immediately clear the area of all personnel.

Ventilate: Ensure the area is well-ventilated.

Contain: Prevent further spread of the spill. Cover drains if necessary.[2]

Absorb: Use an inert, liquid-absorbent material (e.g., Chemizorb®, sand, earth) to absorb the

spill.[2][7]

Collect: Carefully collect the absorbed material and place it into a suitable, labeled container

for hazardous waste disposal.[7]

Decontaminate: Clean the affected area thoroughly with soap and water.[6]
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The logical workflow for handling a chemical spill is illustrated in the diagram below.

Immediate Actions

Containment & Cleanup
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Caption: Workflow for managing a spill of 2-Hydroxyethyl methacrylate phosphate.

Disposal:

All waste materials, including contaminated absorbents and disposable PPE, must be

collected in a designated and properly labeled hazardous waste container.

Dispose of the waste through an approved waste disposal plant in accordance with all local,

state, and federal regulations.[2][3] Do not allow the product to enter drains.[1][2]

Quantitative Data
Property Value

Appearance Liquid

Oral LD50 (Rat) 5,564 mg/kg[9]

Dermal LD50 (Rabbit) > 5,000 mg/kg[9]

Flash Point 97 °C[10]

Density 1.034 g/cm³ at 20 °C[10]

Vapor Pressure 1.3 hPa at 68 °C[10]

Water Solubility Fully miscible[10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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